Cas no 1808092-55-8 (2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a cyclohexyl-substituted phenylboronic ester commonly employed as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered dioxaborolane structure enhances stability, reducing susceptibility to protodeboronation and hydrolysis compared to simpler boronic acids. The cyclohexyl group contributes to improved solubility in organic solvents, facilitating handling in synthetic applications. This compound is particularly useful in the preparation of biaryl systems, where its robust boronate moiety ensures efficient coupling under mild conditions. Its crystalline solid form allows for straightforward purification and storage, making it a reliable choice for pharmaceutical and materials science research requiring precise boron incorporation.
1808092-55-8 structure
Product Name:2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1808092-55-8
MF:C18H27BO2
MW:286.216785669327
MDL:MFCD32874400
CID:5655436
PubChem ID:23570270
Update Time:2025-11-02
2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- EN300-27194535
- 1808092-55-8
- 2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Z4742598142
- 1,3,2-Dioxaborolane, 2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-
- 2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
-
- MDL: MFCD32874400
- Inchi: 1S/C18H27BO2/c1-17(2)18(3,4)21-19(20-17)16-12-8-11-15(13-16)14-9-6-5-7-10-14/h8,11-14H,5-7,9-10H2,1-4H3
- InChI Key: RPUXIYTWTRVJSP-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=CC(=C2)C2CCCCC2)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 286.2104103g/mol
- Monoisotopic Mass: 286.2104103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 394.1±21.0 °C(Predicted)
2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27194535-0.05g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 0.05g |
$101.0 | 2025-03-20 | |
| Enamine | EN300-27194535-0.1g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 0.1g |
$152.0 | 2025-03-20 | |
| Enamine | EN300-27194535-0.25g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 0.25g |
$216.0 | 2025-03-20 | |
| Enamine | EN300-27194535-0.5g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 0.5g |
$407.0 | 2025-03-20 | |
| Enamine | EN300-27194535-1.0g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 1.0g |
$528.0 | 2025-03-20 | |
| Enamine | EN300-27194535-2.5g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 2.5g |
$1034.0 | 2025-03-20 | |
| Enamine | EN300-27194535-5.0g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 5.0g |
$1530.0 | 2025-03-20 | |
| Enamine | EN300-27194535-10.0g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95.0% | 10.0g |
$2269.0 | 2025-03-20 | |
| Enamine | EN300-27194535-1g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95% | 1g |
$528.0 | 2023-09-10 | |
| Enamine | EN300-27194535-5g |
2-(3-cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1808092-55-8 | 95% | 5g |
$1530.0 | 2023-09-10 |
2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
1808092-55-8 (2-(3-Cyclohexylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk